4-chloro-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide

• IUPAC Name: 4-chloro-N-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H19ClN6O2S/c1-14-13-15(2)28(26-14)21-12-11-20(24-25-21)23-17-5-7-18(8-6-17)27-31(29,30)19-9-3-16(22)4-10-19/h3-13,27H,1-2H3,(H,23,24)
• InChI Key: GNQYVBNKOOUDIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)NC3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)Cl)C
• Molecular Formula: C21H19ClN6O2S
• Molecular Weight: 454.9 g/mol

Description

The compound “4-chloro-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide” is a pyrazole-based ligand. Pyrazole-based ligands have been used in various applications such as a biological transformation agent, a biological active agent, a sensor for cancer, an anticancer agent, a catalyst for hydrolysis reactions and oxidation, a medicine, and an antibiotic agent.

Synthesis Analysis

The synthesis of pyrazole-based ligands involves the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol A with the appropriate primary amine. The reaction gives N-azolylsulfonation 12 products, which were isolated in 70–88% yield as pure compounds and characterized by elemental analysis and LC/MS.

Molecular Structure Analysis

The molecular structure of the compound is complex. It contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms. The pyrazole ring is substituted with two methyl groups at the 3 and 5 positions. The compound also contains a benzene ring, which is substituted with a sulfonamide group.

Scientific Research Applications

Antitumor Activity

Imidazole derivatives, including F2321-0178, have been investigated for their antitumor potential. Researchers have synthesized compounds containing the 1,3-diazole ring and evaluated their effects on cancer cell lines. For instance, Yurttas et al. .

Antileishmanial Properties

Pyrazole-bearing compounds, such as F2321-0178, have shown promise as antileishmanial agents. These compounds can inhibit the growth of Leishmania parasites, which cause leishmaniasis, a neglected tropical disease. .

Antimalarial Potential

Imidazo[4,5-b]pyridine derivatives, which share structural similarities with F2321-0178, have been investigated for antimalarial activity. .

Antibacterial and Antimycobacterial Activities

Imidazole derivatives often display antibacterial and antimycobacterial effects. While F2321-0178’s specific antibacterial targets remain to be elucidated, its structural features suggest potential in this area.

Future Directions

The future directions for this compound could involve further developments in catalytic processes relating to catecholase activity. Additionally, the structural modification caused by changing the substituents in the sulfonamide moiety could have a wide impact on the anti-viral activity of the prepared compounds.